98-96-4

Pyrazinamide

In Stock

• CAS RN:
• 98-96-4

• Formula:
• C5H5N3O

• InChI:
• InChI=1S/C5H5N3O/c6-5(9)4-3-7-1-2-8-4/h1-3H,(H2,6,9)

• InChIKey:
• IPEHBUMCGVEMRF-UHFFFAOYSA-N

• Pyrazinamide is an antimycobacterial compound that inhibits the growth of the human M. tuberculosis H37Rv strain (MIC = 150 μg/ml). It increases survival in M. tuberculosis H37Rv-infected mice when administered orally (0.1% w/w in the diet) or subcutaneously (2.5 mg single injection) on the day of infection. Pyrazinamide also inhibits the growth of M. lepraemurium in infected mice. Formulations containing pyrazinamide have been used as first-line treatments of M. tuberculosis.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
  Pyrazinamide is an analog of nicotinamide...

2,3,5-Triphenyltetrazolium chloride

In Stock

• CAS RN:
• 298-96-4

• Formula:
• C19H15ClN4

• InChI:
• InChI=1S/C19H15N4.ClH/c1-4-10-16(11-5-1)19-20-22(17-12-6-2-7-13-17)23(21-19)18-14-8-3-9-15-18;/h1-15H;1H/q+1;/p-1

• InChIKey:
• PKDBCJSWQUOKDO-UHFFFAOYSA-M

• Redox indicator used to detect cellular respiration. Primarily reduced by Complex I in mitochondria and, under anaerobic conditions, is completely reduced to an insoluble red 1,3,5-triphenylformazan. Typically used as a mitochondrial redox potential indicator for cell death.
  TTC is a redox indicator used to detect cellular respiration. It is primarily reduced by Complex I in mitochondria and, under anaerobic conditions, is completely reduced to an insoluble red 1,3,5-triphenylformazan. TTC assays are typically used as a mitochondrial redox potential indicator for cell death.
  

Guvacine

In Stock

• CAS RN:
• 498-96-4

• Formula:
• C7H11NO2

• InChI:
• InChI=1S/C6H9NO2/c8-6(9)5-2-1-3-7-4-5/h2,7H,1,3-4H2,(H,8,9)

• InChIKey:
• DYPLDWLIOGXSSE-UHFFFAOYSA-N

• Guvacoline is the methyl ester of guvacine. It has a role as a muscarinic agonist and a plant metabolite. It is a beta-amino acid ester, a methyl ester, an enoate ester, a tetrahydropyridine, a secondary amino compound, an alpha,beta-unsaturated carboxylic ester and a pyridine alkaloid. It derives from a guvacine.

Pentane-2,4-diamine;dihydrochloride

In Stock

• CAS RN:
• 34998-96-4

• Formula:
• C5H16Cl2N2

• InChI:
• InChI=1S/C5H14N2.2ClH/c1-4(6)3-5(2)7;;/h4-5H,3,6-7H2,1-2H3;2*1H

• InChIKey:
• JCSOMAQVVSSYQG-UHFFFAOYSA-N

• Pentane-2,4-diamine;dihydrochloride is a useful research compound. Its molecular formula is C5H16Cl2N2 and its molecular weight is 175.1. The purity is usually 95%.

7-Nitro-2(1H)-quinoxalinone

In Stock

• CAS RN:
• 89898-96-4

• Formula:
• C8H5N3O3

• InChI:
• InChI=1S/C8H5N3O3/c12-8-4-9-6-2-1-5(11(13)14)3-7(6)10-8/h1-4H,(H,10,12)

• InChIKey:
• CPIFPSDSDMLFMK-UHFFFAOYSA-N

• 7-Nitro-2(1H)-quinoxalinone is a useful research compound. Its molecular formula is C8H5N3O3 and its molecular weight is 191.14 g/mol. The purity is usually 95%.

2-(2-Hydroxyethyl)resorcinol

Usually In Stock

• CAS RN:
• 13398-96-4

• Formula:
• C8H10O3

• InChI:
• InChI=1S/C8H10O3/c9-5-4-6-7(10)2-1-3-8(6)11/h1-3,9-11H,4-5H2

• InChIKey:
• YZGMIRBFYCQNRH-UHFFFAOYSA-N

• 2-(2-Hydroxyethyl)resorcinol is a useful research compound. Its molecular formula is C8H10O3 and its molecular weight is 154.16 g/mol. The purity is usually 95%.

Tert-butyl N-[4-(aminomethyl)phenyl]carbamate

In Stock

• CAS RN:
• 220298-96-4

• Formula:
• C12H18N2O2

• InChI:
• InChI=1S/C12H18N2O2/c1-12(2,3)16-11(15)14-10-6-4-9(8-13)5-7-10/h4-7H,8,13H2,1-3H3,(H,14,15)

• InChIKey:
• URXUHALBOWYXJZ-UHFFFAOYSA-N

• Tert-butyl N-[4-(aminomethyl)phenyl]carbamate is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.

4-(3-(4-bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid

In Stock

• CAS RN:
• 335398-96-4

• Formula:
• C21H21BrN2O5

• InChI:
• InChI=1S/C21H21BrN2O5/c1-28-18-5-3-4-15(21(18)29-2)17-12-16(13-6-8-14(22)9-7-13)23-24(17)19(25)10-11-20(26)27/h3-9,17H,10-12H2,1-2H3,(H,26,27)

• InChIKey:
• NSLVKEWFRQMKIN-UHFFFAOYSA-N

• 4-(3-(4-bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C21H21BrN2O5 and its molecular weight is 461.312. The purity is usually 95%.

6-Methoxy-3-(4-methoxyphenyl)sulfonyl-1-[(3-methylphenyl)methyl]quinolin-4-one

In Stock

• CAS RN:
• 872198-96-4

• Formula:
• C25H23NO5S

• InChI:
• InChI=1S/C25H23NO5S/c1-17-5-4-6-18(13-17)15-26-16-24(25(27)22-14-20(31-3)9-12-23(22)26)32(28,29)21-10-7-19(30-2)8-11-21/h4-14,16H,15H2,1-3H3

• InChIKey:
• XQQWGIBAFIWQKJ-UHFFFAOYSA-N

• 6-Methoxy-3-(4-methoxyphenyl)sulfonyl-1-[(3-methylphenyl)methyl]quinolin-4-one is a useful research compound. Its molecular formula is C25H23NO5S and its molecular weight is 449.52. The purity is usually 95%.

2-(2-Chloro-4-hydroxy-5-methoxybenzylidene)malonic acid

Usually In Stock

• CAS RN:
• 937598-96-4

• Formula:
• C11H9ClO6

• InChI:
• InChI=1S/C11H9ClO6/c1-18-9-3-5(7(12)4-8(9)13)2-6(10(14)15)11(16)17/h2-4,13H,1H3,(H,14,15)(H,16,17)

• InChIKey:
• BLMMQHUEDQKBQX-UHFFFAOYSA-N

• 2-(2-Chloro-4-hydroxy-5-methoxybenzylidene)malonic acid is a useful research compound. Its molecular formula is C11H9ClO6 and its molecular weight is 272.64. The purity is usually 95%.

3-(2-Aminobutoxy)propane-1,2-diol

• CAS RN:
• 152398-96-4

• Formula:
• C7H17NO3

• InChI:
• InChI=1S/C7H17NO3/c1-2-6(8)4-11-5-7(10)3-9/h6-7,9-10H,2-5,8H2,1H3

• InChIKey:
• DJEXHNHAZYDWBP-UHFFFAOYSA-N

• 3-(2-Aminobutoxy)propane-1,2-diol, also known as 3-(2-Aminobutoxy)propane-1,2-diol, is a useful research compound. Its molecular formula is C7H17NO3 and its molecular weight is 163.217. The purity is usually 95%.

Azoxybacilin

• CAS RN:
• 157998-96-4

• Formula:
• C5H11N3O3

• InChI:
• InChI=1S/C5H11N3O3/c1-7-8(11)3-2-4(6)5(9)10/h4H,2-3,6H2,1H3,(H,9,10)/t4-/m0/s1

• InChIKey:
• KFZWEFIJHQUPCM-BYPYZUCNSA-N

• Azoxybacilin is a non-proteinogenic alpha-amino acid that is (2S)-2-aminobutanoic acid substituted by a (Z)-methyl-NNO-azoxy moiety at position 4. It is an antibiotic isolated from the culture broth of Bacillus cereus and exhibits antifungal activity. It has a role as an antimicrobial agent, an antifungal agent and a bacterial metabolite. It is an azoxy compound and a non-proteinogenic alpha-amino acid.

Ethyl 3-amino-3-(pyridin-3-yl)propanoate dihydrochloride

In Stock

• CAS RN:
• 149498-96-4

• Formula:
• C10H16Cl2N2O2

• InChI:
• InChI=1S/C10H14N2O2.2ClH/c1-2-14-10(13)6-9(11)8-4-3-5-12-7-8;;/h3-5,7,9H,2,6,11H2,1H3;2*1H

• InChIKey:
• GGANVLPLTUQZIF-UHFFFAOYSA-N

• Ethyl 3-amino-3-pyridin-3-yl-propionate 2hcl
  
  

2-(Furan-2-yl)-7-phenethyl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine

In Stock

• CAS RN:
• 160098-96-4

• Formula:
• C18H15N7O

• InChI:
• InChI=1S/C18H15N7O/c19-18-22-16-13(11-20-24(16)9-8-12-5-2-1-3-6-12)17-21-15(23-25(17)18)14-7-4-10-26-14/h1-7,10-11H,8-9H2,(H2,19,22)

• InChIKey:
• UTLPKQYUXOEJIL-UHFFFAOYSA-N

• Potent, highly selective A2A receptor antagonist. (Ki values are 1-2, 289 and >10000 nM at A2A, A1 and A3 receptors, respectively). Displays therapeutic effects in animal Parkinson's models and elicits locomotor sensitization in vivo.
  SCH 58261 is a competitive antagonist of the adenosine A2A receptor (Kis = 2.3 and 2.0 nM in rat and bovine brain, respectively). It is selective for the A2A subtype, displaying an A1/A2A selectivity ratio of 50-100-fold and does not interact with A2B or A3 receptors. SCH 58261 has been used to improve 6-hydroxy dopamine-induced motor deficits in a rat model of Parkinson’s disease.
  SCH-58261 is a potent and selective adenosine A(2A) receptor antagonist. SCH-58261 is a useful ligand in autoradiographic studies. Blockade of adenosine A2A receptors by SCH 58261 results in neuroprotective effects in cerebral ischaemia in rats. SCH 58261 coun...

2-amino-N-pyridin-4-yl-isonicotinamide

• CAS RN:
• 1250898-96-4

• Formula:
• C11H10N4O

• InChI:
• InChI=1S/C11H10N4O/c12-10-7-8(1-6-14-10)11(16)15-9-2-4-13-5-3-9/h1-7H,(H2,12,14)(H,13,15,16)

• InChIKey:
• KMTBOBRUGXFZOP-UHFFFAOYSA-N

• 2-amino-N-pyridin-4-yl-isonicotinamide is a useful research compound. Its molecular formula is C11H10N4O and its molecular weight is 214.22. The purity is usually 95%.

2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(2,6-dimethylphenyl)acetamide

In Stock

• CAS RN:
• 1019098-96-4

• Formula:
• C24H26N6O4S

• InChI:
• InChI=1S/C24H26N6O4S/c1-13-7-6-8-14(2)20(13)26-18(31)12-30-21(25)19(24(28-30)35-5)23-27-22(29-34-23)15-9-10-16(32-3)17(11-15)33-4/h6-11H,12,25H2,1-5H3,(H,26,31)

• InChIKey:
• JQOQQRCGONJGBZ-UHFFFAOYSA-N

• 2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(2,6-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C24H26N6O4S and its molecular weight is 494.57. The purity is usually 95%.

(R)-1-(Pyridin-2-yl)propan-1-amine dihydrochloride

In Stock

• CAS RN:
• 1263198-96-4

• Formula:
• C8H14Cl2N2

• InChI:
• InChI=1S/C8H12N2.2ClH/c1-2-7(9)8-5-3-4-6-10-8;;/h3-7H,2,9H2,1H3;2*1H/t7-;;/m1../s1

• InChIKey:
• ORURRAVEPLPSIJ-XCUBXKJBSA-N

• (R)-1-(Pyridin-2-yl)propan-1-amine dihydrochloride is a useful research compound. Its molecular formula is C8H14Cl2N2 and its molecular weight is 209.11 g/mol. The purity is usually 95%.